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Compound of Interest

Compound Name: Diphenyl disulfide

Cat. No.: B046162

For Researchers, Scientists, and Drug Development Professionals

Core Summary

This technical guide provides a comprehensive overview of diphenyl disulfide, a pivotal
organosulfur compound with significant applications in organic synthesis and as a
pharmaceutical intermediate. This document details its chemical structure, physicochemical
properties, synthesis and purification protocols, key chemical reactions, and toxicological
profile. A central focus is placed on its potential interactions with biological signaling pathways,
offering insights for its application in drug discovery and development.

Chemical Identity and Structure

Diphenyl disulfide, systematically named (phenyldisulfanyl)benzene, is an organic compound
with the chemical formula (CeHsS)2 or Ph2S2.[1][2] Its Chemical Abstracts Service (CAS)
Registry Number is 882-33-7.[3]

The molecule consists of two phenyl groups linked by a disulfide bond (-S-S-). The C-S-S-C
core of diphenyl disulfide is non-planar, exhibiting a dihedral angle of approximately 85°. The
sulfur-sulfur bond has a length of about 2.03 A.[1] This distinct three-dimensional structure
influences its reactivity and interactions with other molecules.

Physicochemical and Spectroscopic Data
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A summary of the key physical, chemical, and spectroscopic properties of diphenyl disulfide

is presented below for easy reference.

Table 1: Physicochemical Properties of Diphenyl

disulfide

Property Value Reference(s)

Molecular Formula C12H10S2 [3]

Molecular Weight 218.34 g/mol [2]
Colorless to white/light yellow

Appearance , _ [1][4]
crystalline solid

Melting Point 58-62 °C [1][2]

Boiling Point 191-192 °C at 15 mmHg [2]
Insoluble in water; Soluble in

N diethyl ether, benzene, carbon

Solubility o [11[2]
disulfide, tetrahydrofuran
(THF), and xylene.

Density ~1.2 g/lcm?3 [5]

LogP 441 [5]

Table 2: Spectroscopic Data of Diphenyl Disulfide
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Spectroscopic Technique

Key Data and
Observations

Reference(s)

1H NMR (in CDCls)

Signals typically observed in
the aromatic region (o 7.24—
7.54 ppm).

[6]7]

13C NMR (in CDCl3)

Aromatic carbon signals
appear at approximately o
127.2,127.5,129.1, and 137.0

ppm.

[6]

Infrared (IR) Spectroscopy

Characteristic peaks for C-H
stretching of the aromatic ring,
C=C stretching within the ring,

and C-S vibrations.

[B1[9][10]

Mass Spectrometry (MS)

The molecular ion peak [M]* is

observed at m/z 218.

[316][11]

Experimental Protocols

Detailed methodologies for the synthesis and purification of diphenyl disulfide are crucial for

researchers. The following protocols are based on established laboratory procedures.

Synthesis of Diphenyl Disulfide via Oxidation of

Thiophenol

This protocol describes a common and efficient method for preparing diphenyl disulfide.

Materials:

Trifluoroethanol (50 mL)

Ice bath

Thiophenol (10.25 mL, 0.1 mol)

30% Aqueous hydrogen peroxide (12.5 mL, 0.11 mol)
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Magnetic stirrer and stir bar

100-mL round-bottomed flask

Addition funnel

Bichner funnel and filter paper

Vacuum source

Procedure:

In a 100-mL round-bottomed flask equipped with a magnetic stirrer, combine thiophenol
(20.25 mL) and trifluoroethanol (50 mL).[12]

o Cool the mixture in an ice bath with continuous stirring.[12]

e Add 30% aqueous hydrogen peroxide (12.5 mL) dropwise to the cooled mixture over a
period of 15 minutes using an addition funnel.[12]

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 24 hours.[12]

» Diphenyl disulfide will precipitate out of the solution as it is sparingly soluble in
trifluoroethanol.[12]

o Collect the solid product by vacuum filtration using a Buchner funnel.[12]

e Dry the collected solid under vacuum to obtain diphenyl disulfide. The expected yield is
approximately 10.6 g (97%).[12]

Purification by Recrystallization

To obtain high-purity diphenyl disulfide, recrystallization is a standard and effective technique.
Materials:

e Crude diphenyl disulfide
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Methanol (or another suitable solvent like diethyl ether or a hexane/ethanol mixture)

Erlenmeyer flasks

Heating source (e.g., hot plate)

Ice bath

Filtration apparatus (Buchner funnel)
Procedure:

» Dissolve the crude diphenyl disulfide in a minimum amount of hot methanol in an
Erlenmeyer flask.[13][14]

o Once fully dissolved, remove the flask from the heat source and allow it to cool slowly to
room temperature.

 As the solution cools, pure crystals of diphenyl disulfide will form.[13]

e To maximize crystal formation, place the flask in an ice bath for a period of time.

o Collect the purified crystals by vacuum filtration.

e Wash the crystals with a small amount of cold methanol to remove any remaining impurities.
o Dry the crystals thoroughly. The purity can be assessed by melting point determination.[14]

Chemical Reactions and Applications in Synthesis

Diphenyl disulfide is a versatile reagent in organic synthesis, primarily serving as a source of
the phenylthio (PhS) group.[1][15]

Reduction

Diphenyl disulfide can be readily reduced to form two equivalents of a metal thiophenolate.
This reaction is characteristic of disulfides.[1]

Reaction: Ph2S2 + 2 M - 2 MSPh (where M = Li, Na, K)
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Hydride reagents such as sodium borohydride can also be used as the reductant. The resulting
phenylthiolate salts are potent nucleophiles used to introduce the phenylthio group.[1]

Halogenation

Reaction with halogens like chlorine results in the cleavage of the disulfide bond to yield
phenylsulfenyl chloride (PhSCI). This reactive intermediate is typically generated and used in
situ.[1]

Source of Phenylthio Substituents

A primary application of diphenyl disulfide is in the a-phenylsulfenylation of carbonyl
compounds via their enolates. This is a key step in the synthesis of various organic molecules,
including pharmaceuticals and agrochemicals.[1][2]

Typical Reaction: RC(O)CHLIR' + Ph2Sz -~ RC(O)CH(SPh)R' + LiSPh

Photocatalysis

Under UV irradiation, diphenyl disulfide can catalyze the cis-trans isomerization of alkenes.[1]
It can also serve as a photocatalyst or a hydrogen atom transfer (HAT) catalyst in various
photoreactions, where it is cleaved into thiyl radicals (PhSe).[16][17]

Relevance in Drug Development and Biological
Systems

Diphenyl disulfide serves as an important intermediate in the synthesis of various
pharmaceutical compounds.[2] Its ability to introduce the phenylthio moiety is crucial for
building complex molecular architectures with desired biological activities.[2] While direct
studies on the signaling pathways affected by diphenyl disulfide are emerging, research on
analogous organosulfur compounds, such as diallyl disulfide from garlic, provides valuable
insights into potential mechanisms of action.

Potential Signhaling Pathway Interactions

Compounds structurally related to diphenyl disulfide have been shown to modulate key
signaling pathways involved in inflammation, oxidative stress, and cell survival. These include:
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» NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Signaling: This
pathway is a critical regulator of inflammatory responses. Diallyl disulfide has been shown to
inhibit NF-kB signaling, suggesting a potential anti-inflammatory role.[18]

e Nrf2 (Nuclear factor erythroid 2-related factor 2) Pathway: Nrf2 is a master regulator of the
antioxidant response. Activation of the Nrf2 pathway by organosulfur compounds can lead to
the upregulation of protective enzymes.[18][19]

 MAPK/ERK (Mitogen-activated protein kinase/Extracellular signal-regulated kinase)
Pathway: This pathway is involved in cell proliferation, differentiation, and survival. Diallyl
disulfide has been observed to modulate MAPK/ERK signaling.[18][20]

The potential for diphenyl disulfide to interact with these pathways makes it an interesting
scaffold for the development of novel therapeutic agents. The diagram below illustrates a
hypothetical workflow for investigating the effects of diphenyl disulfide on these cellular
signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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